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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B15588282

Application Notes and Protocols for CTP Disodium
Salt

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cytidine-5'-triphosphate (CTP) disodium salt is a crucial nucleotide involved in a multitude of
cellular processes. It serves as a fundamental building block for the synthesis of RNA by RNA
polymerases and is integral to the biosynthesis of phospholipids, such as phosphatidylcholine.
[1][2] CTP's role extends to protein glycosylation and as a coenzyme in various metabolic
pathways.[3] These application notes provide detailed protocols for the proper dissolution and
storage of CTP disodium salt to ensure its stability and efficacy in experimental settings.

Physicochemical Properties

CTP disodium salt is typically a white, crystalline powder.[2][4] It is highly soluble in water,
forming a clear and colorless solution, but is insoluble in organic solvents like ethanol.[1][3] The
compound is hygroscopic and sensitive to moisture, necessitating storage under desiccating
conditions.[2]

Quantitative Data Summary
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A summary of the key quantitative data for CTP disodium salt is presented in the table below
for easy reference.

Parameter Value Reference
Molecular Formula CoH14N3Na2014P3 [1114]
Molecular Weight ~527.15 g/mol [4]
Appearance White crystalline powder [2][4]
Solubility in Water ~50 mg/mL [2]
Solubility in PBS (pH 7.2) ~10 mg/mL [5]
Recommended Storage (Solid) -20°C [1112]
Recommended Storage

(Solution) -20°C or -80°C [6][7]
Stock Solution Stability (-20°C)  Several months [6]
Stock Solution Stability (-80°C)  Up to 6 months [7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM CTP Disodium Salt
Aqueous Stock Solution

This protocol outlines the steps to prepare a high-concentration aqueous stock solution of CTP
disodium salt.

Materials:

CTP disodium salt (solid)

Nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer
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o Calibrated micropipettes
Procedure:

o Equilibration: Allow the container of CTP disodium salt to equilibrate to room temperature
before opening to minimize condensation, as the compound is hygroscopic.

e Weighing: Accurately weigh the desired amount of CTP disodium salt powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, weigh out
approximately 52.7 mg.

o Dissolution: Add the appropriate volume of nuclease-free water to the tube. For a 100 mM
solution, if you weighed 52.7 mg, add 1 mL of water.

e Mixing: Vortex the solution until the CTP disodium salt is completely dissolved. The resulting
solution should be clear and colorless.[2]

e pH Adjustment (Optional but Recommended): Check the pH of the solution. For most
biological applications, a neutral pH is desired. Adjust the pH to 7.0-7.5 using a small volume
of dilute NaOH or HCI, if necessary. Commercially available CTP solutions are often
prepared at a pH of 7.0 £ 0.1.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-
free microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
lead to degradation of the CTP.[6]

» Storage: Store the aliquots at -20°C for long-term storage.[6] For extended periods (up to 6
months), storage at -80°C is recommended.[7]

Protocol 2: Preparation of a CTP Disodium Salt Stock
Solution in Buffer

For certain applications, preparing the CTP stock solution in a buffer is preferred. A common
choice is a Tris-HCI buffer.

Materials:
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CTP disodium salt (solid)

1 M Tris-HCI, pH 7.5 (nuclease-free)

Nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibration and Weighing: Follow steps 1 and 2 from Protocol 1.

e Solvent Preparation: Prepare the desired buffer concentration. For a final solution in 5 mM
Tris-HCI, for instance, you would dilute your 1 M Tris-HCI stock in nuclease-free water.

 Dissolution: Add the appropriate volume of the prepared Tris-HCI buffer to the weighed CTP
disodium salt.

e Mixing: Vortex thoroughly until the solid is completely dissolved.

» Aliquoting and Storage: Aliquot the buffered CTP solution into single-use volumes and store
at -20°C or -80°C as described in Protocol 1.[6][7]

Visualizations
Experimental Workflow
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Caption: Workflow for CTP Disodium Salt Solution Preparation and Storage.
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Caption: CTP's Role in RNA and Phospholipid Synthesis Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15588282#how-to-dissolve-and-store-ctp-disodium-
salt-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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